Cas no 6001-76-9 (chlorogenic acid hemihydrate)

chlorogenic acid hemihydrate Properties

Names and Identifiers

• chlorogenic acid hemihydrate
• (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylic acid,hydrate
• 3-O-(3,4-Dihydroxycinnamoyl)-D-quinic acid hemihydrate
• Chlorogenic acid hemihydrate, >=98.0% (T)
• DTXSID80745381
• (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylic acid;hydrate
• (1S,3R,4R,5R)-3-{[(2E)-3-(3,4-Dihydroxyphenyl)prop-2-enoyl]oxy}-1,4,5-trihydroxycyclohexane-1-carboxylic acid--water (2/1)
• CHLOROGENICACIDHEMIHYDRATE
• 6001-76-9
• Chlorogenic acid hemihydrate
• KMUJVRDSAIKKTF-MTDLMOCGSA-N
• +Expand

• MDL： MFCD02179353
• InChIKey： KMUJVRDSAIKKTF-MTDLMOCGSA-N
• Inchi： 1S/2C16H18O9.H2O/c2*17-9-3-1-8(5-10(9)18)2-4-13(20)25-12-7-16(24,15(22)23)6-11(19)14(12)21;/h2*1-5,11-12,14,17-19,21,24H,6-7H2,(H,22,23);1H2/b2*4-2+;/t2*11-,12-,14-,16+;/m11./s1
• SMILES： C1=CC(=C(C=C1/C=C/C(=O)O[C@@H]2C[C@@](C[C@H]([C@H]2O)O)(C(=O)O)O)O)O.C1=CC(=C(C=C1/C=C/C(=O)O[C@@H]2C[C@@](C[C@H]([C@H]2O)O)(C(=O)O)O)O)O.O

Computed Properties

• Exact Mass: 726.20100
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 10
• Monoisotopic Mass: 726.20072898g/mol
• Heavy Atom Count: 51
• Complexity: 534
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: 136
• Surface Charge: 0
• Topological Polar Surface Area: 331Ų

Experimental Properties

• LogP: -1.35610
• PSA: 338.73000
• Merck: 14,2142
• Melting Point: 206-210 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: -40.5±1 º(c=2.8%, ethanol)